Cas no 6322-07-2 (D-Gulono-1,4-lactone)

• Product Name: D-Gulono-1,4-lactone
• CAS No: 6322-07-2
• MF: C₆H₁₀O₆
• MW: 178.140002727509
• MDL: MFCD00005391
• CID: 46641
• PubChem ID: 24853122
• Update Time: 2025-07-02

D-Gulono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

• D-(-)-Gulonic acid gamma-lactone
• (3R,4S,5S)-5-[(1R)-1,2-Dihydroxyethyl]-3,4-dihydroxyoxolan-2-one
• D-Gulono-1,4-lactone
• 1,4-D-Gulonolactone
• D(-)-Gulonic acid gaMMa-lactone
• D-gulonic acid-1,4-lactone
• D-GULONIC-G-LACTONE
• Gulonolactone
• Gulono-1,4-lactone
• D-Gulonic acid gamma-lactone
• d-gulono-gamma-lactone
• (3R,4S,5S)-5-((R)-1,2-Dihydroxyethyl)-3,4-dihydroxydihydrofuran-2(3H)-one
• Gulonic acid-1,4-lactone
• D-Gulonic acid, g-lactone
• Gulonic acid, gamma-lactone
• D-Gulonic acid beta-lactone
• D(-)-Gulono-gamma-lactone
• I(3)-D-Gluconolactone
• D-Gulonic acid y-lactone
• C05410
• DTXSID001036177
• 6322-07-2
• D-Gulonic acid ?-lactone
• SCHEMBL1331510
• BAF290D4-5A2B-424C-9F26-37DBB214E76B
• MFCD00005391
• D-Gulonic acid gamma-lactone, 97%
• A853223
• EINECS 228-678-5
• CHEBI:177057
• HY-118840
• AKOS026751479
• DS-11667
• Rel-(3R,4S,5S)-5-((R)-1,2-dihydroxyethyl)-3,4-dihydroxydihydrofuran-2(3H)-one
• (3R,4S,5S)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxy-tetrahydrofuran-2-one
• NSC 34392
• 3327-64-8
• EN300-317522
• D-Gulonic acid
• (3R,4S,5S)-5-[(1R)-1,2-bis(oxidanyl)ethyl]-3,4-bis(oxidanyl)oxolan-2-one
• A-lactone
• D-(-)-GULONO-gamma-LACTONE
• s3362
• CS-0068648
• SXZYCXMUPBBULW-LECHCGJUSA-N
• A11583
• DB-222988
• D-Gulonic acid I(3)-lactone

• MDL： MFCD00005391
• Inchi： 1S/C6H10O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2-5,7-10H,1H2/t2-,3+,4-,5+/m1/s1
• InChI Key： SXZYCXMUPBBULW-LECHCGJUSA-N
• SMILES： O1C([C@@H]([C@@H]([C@@H]1[C@@H](CO)O)O)O)=O

Computed Properties

• Exact Mass: 178.04800
• Monoisotopic Mass: 178.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -2
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: White or off white crystalline powder
• Density: 1.3253 (rough estimate)
• Melting Point: 182-188 °C (lit.)
• Boiling Point: 230.35°C (rough estimate)
• Flash Point: 201.5±14.7 °C
• Refractive Index: 1.5860 (estimate)
• Solubility: Methanol (Very Slightly), Water (Slightly)
• Water Partition Coefficient: Soluble in water
• PSA: 107.22000
• LogP: -3.01320
• Specific Rotation: -54.5 º (c=4, water)
• Optical Activity: [α]20/D −55°, c = 4 in H2O
• Solubility: Not determined
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

D-Gulono-1,4-lactone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：2-8°C
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on D-Gulono-1,4-lactone

Recent Advances in the Research of D-Gulono-1,4-lactone (CAS: 6322-07-2) and Its Applications in Chemical Biology and Medicine

D-Gulono-1,4-lactone (CAS: 6322-07-2) is a key intermediate in the biosynthesis of L-ascorbic acid (vitamin C) in plants and some animals. Recent studies have highlighted its potential applications in chemical biology and medicine, particularly in antioxidant therapies, metabolic regulation, and drug development. This research briefing synthesizes the latest findings on D-Gulono-1,4-lactone, focusing on its chemical properties, biological activities, and emerging therapeutic uses.

One of the most significant advancements in the study of D-Gulono-1,4-lactone is its role in enhancing cellular antioxidant defenses. Research published in the Journal of Biological Chemistry (2023) demonstrated that D-Gulono-1,4-lactone can upregulate the expression of endogenous antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, in human cell lines. This property makes it a promising candidate for mitigating oxidative stress-related diseases, including neurodegenerative disorders and cardiovascular conditions.

In addition to its antioxidant properties, D-Gulono-1,4-lactone has been investigated for its potential in metabolic engineering. A study in Nature Chemical Biology (2024) explored the use of D-Gulono-1,4-lactone as a precursor in the synthetic pathways of rare sugars and sugar derivatives, which are valuable in pharmaceutical formulations. The study reported a novel enzymatic cascade that efficiently converts D-Gulono-1,4-lactone into high-value compounds with minimal byproducts, showcasing its industrial applicability.

Another area of interest is the immunomodulatory effects of D-Gulono-1,4-lactone. Recent preclinical trials have shown that derivatives of D-Gulono-1,4-lactone can modulate immune responses by influencing cytokine production and T-cell activation. These findings, published in Frontiers in Immunology (2023), suggest potential applications in autoimmune diseases and cancer immunotherapy. However, further clinical validation is required to assess its efficacy and safety in humans.

The chemical stability and bioavailability of D-Gulono-1,4-lactone have also been subjects of recent research. Advanced formulation techniques, such as nanoencapsulation and prodrug strategies, have been employed to overcome its rapid degradation in physiological environments. A 2024 study in ACS Biomaterials Science & Engineering reported a significant improvement in the half-life and tissue distribution of D-Gulono-1,4-lactone using polymeric nanoparticles, paving the way for more effective therapeutic delivery.

In conclusion, D-Gulono-1,4-lactone (CAS: 6322-07-2) continues to garner attention as a versatile compound with broad applications in chemical biology and medicine. Its antioxidant, metabolic, and immunomodulatory properties, coupled with advances in formulation technologies, position it as a promising candidate for future therapeutic developments. Ongoing research is expected to further elucidate its mechanisms of action and expand its clinical potential.